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Compound of Interest

Compound Name: 3,4-Dichlorobiphenyl-d5

Cat. No.: B12301661

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of the deuterated compound 3,4-Dichlorobiphenyl-d5. This document is
intended to serve as a valuable resource for professionals in research and development who
are working with or have an interest in this compound. The information is presented in a
structured format to facilitate easy access and comparison of data.

Core Physical and Chemical Data

3,4-Dichlorobiphenyl-d5 is a deuterated analog of 3,4-Dichlorobiphenyl, a member of the
polychlorinated biphenyl (PCB) class of compounds. The substitution of hydrogen with
deuterium atoms makes it a useful internal standard in analytical chemistry, particularly in mass
spectrometry-based methods for the detection and quantification of PCBs in various matrices.

The following table summarizes the key physical and chemical properties of 3,4-
Dichlorobiphenyl-d5. It is important to note that while some data for the deuterated compound
is available, other properties such as melting and boiling points have been estimated based on
the non-deuterated form due to a lack of specific experimental data for the d5 isotopologue.
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Property Value Source

3,4-Dichlorobiphenyl-

Chemical Name LGC Standards[1]
2',3',4'5',6'-d5
3,4-Dichlorodiphenyl-d5; PCB

Synonyms C/DIN lIsotopes|2]
#12-d5

CAS Number 1276197-19-3 LGC Standards[1]

Molecular Formula C12H3DsCl2 MedchemExpress[3]

Molecular Weight 228.13 g/mol MedchemExpress|[3]
White solid (for non-deuterated )

Appearance Guidechem[4]
form)

Solubility 10 mM in DMSO MedchemExpress[3]

Not available (Est. based on
Melting Point 3,4-Dichlorobiphenyl: -107.3 AccuStandard[5]
OC)

N ) Not available (Est. based on
Boiling Point ) ) AccuStandard[5]
3,4-Dichlorobiphenyl: 99.2 °C)

Experimental Protocols

Detailed experimental protocols for determining the physical characteristics of organic
compounds are crucial for obtaining accurate and reproducible data. Below are generalized
methodologies for determining the melting and boiling points, which can be adapted for 3,4-
Dichlorobiphenyl-d5.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:
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Sample Preparation: A small amount of the finely powdered solid is packed into a capillary
tube, sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block with a thermometer or an automated detection system.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure
thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire solid has melted are recorded. This range is reported as the melting point.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology (Thiele Tube Method):

Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary
tube, sealed at one end, is inverted and placed inside the test tube.

Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube
containing a high-boiling point oil.

Heating: The Thiele tube is gently heated, and the oil circulates, ensuring uniform heating of
the sample.

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then removed, and the temperature at which the liquid just
begins to enter the capillary tube is recorded as the boiling point.

Signaling Pathways and Logical Relationships

While specific signaling pathway data for 3,4-Dichlorobiphenyl-d5 is not readily available, the

toxicological effects of its non-deuterated counterpart, 3,4-Dichlorobiphenyl, are known to be

mediated through interactions with cellular signaling pathways. Polychlorinated biphenyls
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(PCBs) are recognized as endocrine-disrupting chemicals, and many of their toxic effects are
mediated through the aryl hydrocarbon receptor (AhR).

The following diagram illustrates the generalized metabolic pathway of 3,4-Dichlorobiphenyl,
which is a critical aspect of its toxicology. The metabolism of PCBs is a key determinant of their

biological activity and persistence in the body.

General Metabolic Pathway of 3,4-Dichlorobiphenyl
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Caption: General metabolic pathway of 3,4-Dichlorobiphenyl.

The following diagram outlines a logical workflow for the experimental determination of the
physical characteristics of a chemical compound like 3,4-Dichlorobiphenyl-d5.

Workflow for Determining Physical Characteristics

Initial Assessment

Compound Acquisition

Purity Analysis (e.g., HPLC, GC-MS)
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Caption: Workflow for determining physical characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichlorobiphenyl-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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